molecular formula C21H19ClN2O B8276945 [1-(2-Chlorophenyl)isoquinolin-3-yl](piperidin-1-yl)methanone CAS No. 89242-18-2

[1-(2-Chlorophenyl)isoquinolin-3-yl](piperidin-1-yl)methanone

Cat. No.: B8276945
CAS No.: 89242-18-2
M. Wt: 350.8 g/mol
InChI Key: JXWKVMZOCWFZLA-UHFFFAOYSA-N
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Description

[1-(2-Chlorophenyl)isoquinolin-3-yl](piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClN2O and its molecular weight is 350.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89242-18-2

Molecular Formula

C21H19ClN2O

Molecular Weight

350.8 g/mol

IUPAC Name

[1-(2-chlorophenyl)isoquinolin-3-yl]-piperidin-1-ylmethanone

InChI

InChI=1S/C21H19ClN2O/c22-18-11-5-4-10-17(18)20-16-9-3-2-8-15(16)14-19(23-20)21(25)24-12-6-1-7-13-24/h2-5,8-11,14H,1,6-7,12-13H2

InChI Key

JXWKVMZOCWFZLA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C(=O)C2=CC3=CC=CC=C3C(=N2)C4=CC=CC=C4Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Operations are carried out as for Example 7, starting with 1.42 g of 1-(2-chlorophenyl) isoquinoline 3-carboxylic acid, 0.58 g of triethylamine, 0.62 g of ethyl chloroformate and 0.55 g of piperidine in 50 ml of chloroform. 1.2 g of 1-[[1-(2-chlorophenyl) 3-isoquinolyl]carbonyl]piperidine, melting at 161° C. is obtained.
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
0.58 g
Type
reactant
Reaction Step Two
Quantity
0.62 g
Type
reactant
Reaction Step Three
Quantity
0.55 g
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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